Cas no 1805997-77-6 (3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1805997-77-6
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4830678
• Update Time: 2025-06-11

3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F5NO2/c1-3-5(7(9)10)6(15)4(2-14-3)16-8(11,12)13/h2,7H,1H3,(H,14,15)
• InChI Key： NVNZDVBYRNTSRT-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=CNC=1C)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Methylpyridines

Additional information on 3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine

3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine: A Key Intermediate in Modern Pharmaceutical Synthesis

The compound with the CAS number 1805997-77-6 represents a fascinating molecule in the realm of pharmaceutical chemistry, specifically named as 3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine. This pyridine derivative has garnered significant attention due to its unique structural features and its potential applications in the development of novel therapeutic agents. The presence of multiple fluorinated substituents, along with hydroxyl and methyl groups, endows this compound with a high degree of chemical reactivity and versatility, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed an increasing demand for molecules that incorporate fluorine atoms. Fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates, often enhancing their metabolic stability, bioavailability, and binding affinity. The compound 3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine exemplifies this trend, as its difluoromethyl and trifluoromethoxy groups are strategically positioned to modulate these properties effectively.

The synthesis of this compound involves a series of well-designed chemical transformations that highlight the ingenuity of modern organic synthesis. The pyridine core provides a versatile platform for further functionalization, while the hydroxyl group serves as a potential site for further derivatization, allowing for the introduction of additional pharmacophores. The difluoromethyl group, in particular, is known for its ability to enhance lipophilicity and metabolic stability, making it a desirable feature in drug design.

Recent studies have demonstrated the utility of 3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine as a key intermediate in the synthesis of various bioactive molecules. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in inflammatory pathways. The trifluoromethoxy group has been shown to improve binding interactions within biological targets, while the hydroxyl group can be further modified to introduce additional functionalities that enhance drug-like properties.

The difluoromethyl substituent is particularly noteworthy for its role in modulating drug efficacy and selectivity. This moiety has been extensively studied for its ability to enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic susceptibility. In addition, the presence of multiple fluorine atoms can lead to electronic effects that influence the conformation and reactivity of the molecule, further tailoring its pharmacological profile.

The hydroxyl group in 3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine offers another avenue for structural diversification. This functional group can be readily converted into esters, ethers, or amides, allowing for the introduction of additional pharmacophores or modifications that enhance solubility and bioavailability. Such flexibility makes this compound an invaluable building block for medicinal chemists seeking to develop novel therapeutics.

In conclusion, 3-(Difluoromethyl)-4-hydroxy-2-methyl-5-(trifluoromethoxy)pyridine, with its CAS number 1805997-77-6, represents a promising intermediate in pharmaceutical synthesis. Its unique structural features and high degree of reactivity make it an ideal candidate for further derivatization and application in drug development. As research continues to uncover new therapeutic targets and mechanisms, compounds like this will undoubtedly play a crucial role in shaping the future of medicine.